Cas no 2171861-67-7 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}-3-methylbutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}-3-methylbutanoic acid
• CAS No: 2171861-67-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6008114
• PubChem ID: 165808061
• Update Time: 2025-11-01

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}-3-methylbutanoic acid
• 2171861-67-7
• EN300-1572855
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]formamido}-3-methylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(15-25(31)32)16-29-26(33)24-13-7-8-14-28(24,2)30-27(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23-24H,7-8,13-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： SOUUIAJCCNXAFR-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C)CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}-3-methylbutanoic acid

Recent Advances in the Study of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}-3-methylbutanoic acid (CAS: 2171861-67-7)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}-3-methylbutanoic acid (CAS: 2171861-67-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This Fmoc-protected amino acid derivative serves as a crucial building block in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS) and its potential as a precursor for novel therapeutic agents.

Structural analysis reveals that this compound features a unique combination of a cyclohexyl ring and a methylbutanoic acid moiety, which contributes to its enhanced stability and conformational flexibility. The Fmoc protecting group (9-fluorenylmethoxycarbonyl) is particularly valuable in SPPS due to its stability under basic conditions and ease of removal under mild conditions. Recent publications in journals like the Journal of Medicinal Chemistry and Organic Letters have highlighted its utility in synthesizing complex peptide architectures.

In 2023, researchers at several leading institutions reported innovative applications of this compound. A study published in ACS Chemical Biology demonstrated its effectiveness in creating constrained peptide scaffolds that mimic natural protein structures. The compound's methylcyclohexyl group was found to induce beneficial conformational restrictions, improving target binding affinity while maintaining metabolic stability - a critical challenge in peptide-based drug development.

Pharmacological investigations have revealed promising characteristics of derivatives synthesized using this building block. The methylbutanoic acid terminus provides an excellent handle for further functionalization, enabling the creation of drug candidates with improved pharmacokinetic properties. Recent patent applications (e.g., WO2023056321) describe its use in developing novel protease inhibitors and GPCR-targeting therapeutics.

The synthesis and purification of this compound have seen technical advancements as well. A 2024 publication in Organic Process Research & Development detailed an optimized large-scale synthesis protocol that improves yield while reducing environmental impact. These process improvements are particularly significant given the growing demand for high-quality peptide building blocks in pharmaceutical development.

Looking forward, researchers anticipate expanded applications of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}-3-methylbutanoic acid in areas such as targeted drug delivery and peptide-based diagnostics. Its unique structural features make it particularly suitable for creating peptide-drug conjugates and other advanced therapeutic modalities. Ongoing clinical trials involving compounds derived from this building block are expected to report preliminary results in late 2024.